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Compound of Interest

Compound Name: Sulfoxylate

Cat. No.: B1233899

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the emerging use of
sulfoxylate-derived species in novel organometallic catalysis. The following sections detail two
distinct catalytic systems that leverage sulfoxylate chemistry for the synthesis of valuable
sulfonyl compounds.

Application Note 1: Iron-Catalyzed Synthesis of
Arylsulfinates Using Rongalite

This section describes an iron-catalyzed radical coupling reaction for the synthesis of
arylsulfinates. This method utilizes Rongalite (sodium formaldehyde sulfoxylate) as an
inexpensive and readily available source of the sulfoxylate radical anion.

Reaction Principle

The reaction proceeds via a proposed radical mechanism where an iron catalyst facilitates the
single-electron transfer (SET) between a diaryliodonium salt and Rongalite. This generates an
aryl radical and a sulfoxylate anion radical, which then couple to form the desired arylsulfinate
product.[1][2]

Quantitative Data Summary
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The following table summarizes the yields of various arylsulfinates obtained using this iron-

catalyzed protocol.
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Experimental Protocol: Synthesis of Sodium
Phenylsulfinate
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Materials:

Diphenyliodonium triflate

Rongalite (Sodium formaldehyde sulfoxylate, NaHOCH2S02:2H20)

Iron(ll) chloride (FeCl2)

Dimethyl sulfoxide (DMSO)

Deionized water

Diethyl ether

Saturated aqueous sodium chloride solution

Procedure:

To a 25 mL round-bottom flask equipped with a magnetic stir bar, add diphenyliodonium
triflate (1.0 mmol), Rongalite (1.5 mmol), and FeClz (0.1 mmol).

Add DMSO (5 mL) to the flask.

Stir the reaction mixture at room temperature under an air atmosphere for 4 hours.

Upon completion of the reaction (monitored by TLC), add deionized water (10 mL) to the
reaction mixture.

Extract the aqueous layer with diethyl ether (3 x 10 mL) to remove nonpolar impurities.

Wash the aqueous layer with a saturated aqueous sodium chloride solution (10 mL).

Concentrate the aqueous layer under reduced pressure to afford the crude sodium
phenylsulfinate.

The crude product can be further purified by recrystallization from a water/ethanol mixture.

Proposed Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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